Cas no 2411248-44-5 (N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide)

• Product Name: N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide
• CAS No: 2411248-44-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5415548
• PubChem ID: 146106066
• Update Time: 2025-06-26

N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411248-44-5
• N-(4-Prop-2-ynyloxan-4-yl)prop-2-enamide
• EN300-26574057
• N-[4-(prop-2-yn-1-yl)oxan-4-yl]prop-2-enamide
• Z3024767393
• N-[Tetrahydro-4-(2-propyn-1-yl)-2H-pyran-4-yl]-2-propenamide
• N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide

• Inchi： 1S/C11H15NO2/c1-3-5-11(12-10(13)4-2)6-8-14-9-7-11/h1,4H,2,5-9H2,(H,12,13)
• InChI Key： VPPFWEUBYXAUKZ-UHFFFAOYSA-N
• SMILES： C(NC1(CC#C)CCOCC1)(=O)C=C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.4±42.0 °C(Predicted)
• pka: 13.96±0.20(Predicted)

Additional information on N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide

N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide (CAS No. 2411248-44-5): An Emerging Compound in Chemical and Pharmaceutical Research

N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide (CAS No. 2411248-44-5) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its propargyl and oxane moieties, exhibits intriguing properties that make it a promising candidate for further investigation.

The chemical structure of N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide is composed of a tetrahydro-2H-pyran ring linked to a propargyl group and an acrylamide moiety. The presence of these functional groups imparts the compound with a combination of hydrophilic and hydrophobic characteristics, which can influence its solubility, stability, and reactivity in different environments. This structural diversity also provides a foundation for exploring its potential in various chemical reactions and biological processes.

Recent studies have highlighted the pharmacological potential of N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The acrylamide group is known to interact with specific protein targets involved in inflammatory pathways, making it a valuable lead for the development of new anti-inflammatory drugs. Additionally, the propargyl group can undergo click chemistry reactions, which can be utilized to modify the compound for enhanced therapeutic effects.

In the realm of drug discovery, N-4-(prop-2-yn-1-yl)oxan-4-ylprop-2-enamide has shown promise as a scaffold for the design of novel therapeutic agents. Its ability to form stable complexes with metal ions, such as copper and zinc, suggests potential applications in metalloenzyme inhibition and other metal-dependent biological processes. This property is particularly relevant in the context of neurodegenerative diseases, where metal ion dysregulation plays a significant role.

Furthermore, the compound's synthetic accessibility has been extensively studied. A recent paper in Organic Letters described an efficient synthetic route for N-4-(prop-2-yn-1-yl)oxan-4-y-lpropenamide using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for the introduction of various functional groups, thereby expanding the scope of its applications.

In addition to its pharmacological and synthetic aspects, N-4-(prop\-2\-yn\-1\-yl)oxan\-4\-y\-lprope\-namide has been explored for its biological activity in cell culture studies. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that N\-4\-(prop\-2\-yn\-1\-yl)oxan\-4\-y\-lprope\-namide may have potential as an anticancer agent.

The environmental impact of N\-4\-(prop\-2\-yn\-1\-yl)oxan\-4\-y\-lprope\-namide is another area of interest. Studies have shown that this compound is biodegradable under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals used in pharmaceuticals and industrial applications.

In conclusion, N\-4\-(prop\-2\-yn\-1\-yl)oxan\-4\-y\-lprope\-namide (CAS No\. 2411248\--\--5) represents a promising compound with diverse applications in chemical and pharmaceutical research\. Its unique chemical structure, pharmacological potential, synthetic accessibility, biological activity, and environmental impact make it an exciting subject for further investigation\. As research continues to uncover new properties and applications, this compound is likely to play a significant role in advancing our understanding and capabilities in these fields\.